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Compound of Interest

Compound Name:
Ethyl 4-(3-

hydroxyphenyl)butanoate

Cat. No.: B178358 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount. This guide provides crucial safety and logistical

information for Ethyl 4-(3-hydroxyphenyl)butanoate (CAS No. 160721-25-5), focusing on

personal protective equipment (PPE), operational protocols, and disposal plans.[1] While a

comprehensive Safety Data Sheet (SDS) with specific quantitative exposure limits for this

compound is not readily available, the following guidance is based on the general safety

protocols for aromatic esters.

Quantitative Data Summary
Due to the limited availability of specific toxicological and exposure data for Ethyl 4-(3-
hydroxyphenyl)butanoate, the following table includes key physical and chemical properties,

alongside estimated hazard data based on structurally similar aromatic esters. These

estimations should be used as a guideline, and a precautionary approach should always be

taken.
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Property Value Source/Methodology

Chemical Formula C₁₂H₁₆O₃ [1]

Molecular Weight 208.25 g/mol [1]

CAS Number 160721-25-5 [1]

Appearance White solid (estimated)
Based on similar aromatic

esters[2]

Boiling Point No data available -

Melting Point
39-42 °C (for a similar

compound)
[2]

Occupational Exposure Limit

(OEL)

No data available (estimated

as >10 mg/m³)

Based on the general low

toxicity profile of similar

aromatic esters. This is an

estimation and should be

treated with caution.

Flash Point No data available -

Solubility
Soluble in alcohol; insoluble in

water (for a similar compound)
[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure risk when handling Ethyl 4-
(3-hydroxyphenyl)butanoate. The following recommendations are based on best practices for

handling aromatic esters.
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PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles that

provide a complete seal

around the eyes are

mandatory. A face shield

should be worn in addition to

goggles when there is a

significant splash hazard.

Hand Protection Chemical-resistant gloves

Butyl rubber or Viton® gloves

are recommended for handling

aromatic esters. Nitrile gloves

may offer limited protection

and should be used only for

short durations with no direct,

prolonged contact. Always

inspect gloves for integrity

before use.

Body Protection Laboratory Coat

A standard, long-sleeved

laboratory coat should be worn

and kept fully fastened to

protect against skin contact.

For larger quantities, a

chemical-resistant apron over

the lab coat is advised.

Respiratory Protection
Not generally required under

normal use

Work should be conducted in a

well-ventilated area or a

chemical fume hood. If

aerosols or dust may be

generated and engineering

controls are insufficient, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

Foot Protection Closed-toe shoes Sturdy, closed-toe shoes must

be worn in the laboratory to
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protect against spills and

falling objects.[4]

Operational Plan: Safe Handling Workflow
Adherence to a standardized workflow is critical for minimizing the risk of exposure and

ensuring the integrity of the experiment.
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Safe Handling Workflow for Ethyl 4-(3-hydroxyphenyl)butanoate

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet
(or equivalent safety information)

Don Appropriate PPE

Proceed with
caution

Weigh in Ventilated Area
(e.g., fume hood)

Perform Experiment
in a fume hood

Decontaminate Glassware

Dispose of Waste in
Designated Containers

Doff and Dispose/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow diagram.
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Disposal Plan
Proper disposal of Ethyl 4-(3-hydroxyphenyl)butanoate and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Characterization and Segregation:

Solid Waste: Unused or contaminated solid Ethyl 4-(3-hydroxyphenyl)butanoate should be

collected in a clearly labeled, sealed container designated for non-halogenated organic solid

waste.

Liquid Waste: Solutions containing Ethyl 4-(3-hydroxyphenyl)butanoate should be

collected in a labeled, sealed container for non-halogenated organic liquid waste.[5] Do not

mix with halogenated solvents.

Contaminated Materials: Used weighing paper, gloves, and other contaminated disposable

materials should be placed in a sealed bag or container and disposed of as solid chemical

waste.

Disposal Procedure:

Labeling: All waste containers must be accurately labeled with the full chemical name,

concentration, and hazard information.

Storage: Store waste containers in a designated, well-ventilated, and secondary containment

area, away from incompatible materials.[6][7]

Collection: Arrange for collection by a licensed chemical waste disposal service in

accordance with local, state, and federal regulations. Do not dispose of this chemical down

the drain or in regular trash.[8]

Empty Container Disposal:

Empty containers must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The

rinsate should be collected and disposed of as hazardous liquid waste.[5] After thorough rinsing

and air-drying, the container can be disposed of according to institutional guidelines for

decontaminated glassware or plastic.
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By adhering to these safety and logistical protocols, researchers can handle Ethyl 4-(3-
hydroxyphenyl)butanoate with confidence, ensuring both personal safety and the integrity of

their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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